Cas no 2162183-27-7 (2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid)

2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid is a specialized organic compound featuring a morpholine core substituted with a trifluoroacetyl group and a carboxylic acid functionality. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoroacetyl group enhances electrophilicity, facilitating selective reactions, while the carboxylic acid moiety allows for further derivatization. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its compatibility with various reaction conditions makes it a versatile building block for researchers working on fluorinated compounds or heterocyclic chemistry. The presence of both electron-withdrawing and electron-donating groups enables precise control over reactivity in complex synthetic pathways.
2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid structure
2162183-27-7 structure
Product Name:2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid
CAS No:2162183-27-7
MF:C8H10F3NO4
MW:241.164513111115
CID:5941784
PubChem ID:165933594
Update Time:2025-06-08

2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2162183-27-7
    • 2-methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid
    • EN300-5264606
    • 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid
    • Inchi: 1S/C8H10F3NO4/c1-7(6(14)15)4-12(2-3-16-7)5(13)8(9,10)11/h2-4H2,1H3,(H,14,15)
    • InChI Key: CFOZPGMNENTJJM-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCOC(C(=O)O)(C)C1)=O)(F)F

Computed Properties

  • Exact Mass: 241.05619229g/mol
  • Monoisotopic Mass: 241.05619229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.8Ų

2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid Pricemore >>

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Additional information on 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid

Comprehensive Overview of 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid (CAS No. 2162183-27-7)

2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid (CAS No. 2162183-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional properties. This compound belongs to the morpholine class, a heterocyclic framework widely utilized in drug discovery and material science. The presence of both trifluoroacetyl and carboxylic acid groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound's potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. Its CAS No. 2162183-27-7 serves as a critical identifier for procurement and regulatory compliance.

The synthesis of 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid typically involves multi-step organic reactions, including acylation and carboxylation processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods to minimize environmental impact.

From an industrial perspective, this compound aligns with the growing trend of custom synthesis and contract research. Companies specializing in fine chemicals and pharmaceutical intermediates often list CAS 2162183-27-7 in their portfolios to cater to R&D needs. Its compatibility with parallel synthesis and combinatorial chemistry further expands its utility in high-throughput screening platforms.

Beyond pharmaceuticals, 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid finds niche applications in material science, particularly in designing functional polymers and coatings. The trifluoroacetyl group contributes to thermal stability and hydrophobicity, traits desirable in advanced materials. Researchers are also exploring its role in ligand design for catalysis, where its electron-withdrawing properties can modulate metal-center reactivity.

For laboratories and manufacturers, proper handling and storage of CAS 2162183-27-7 are essential to maintain its integrity. It is recommended to store the compound in a cool, dry environment under inert conditions to prevent degradation. Analytical certificates (CoA) detailing purity, melting point, and spectroscopic data are typically provided by suppliers to ensure compliance with quality standards.

In summary, 2-Methyl-4-(trifluoroacetyl)morpholine-2-carboxylic acid (CAS No. 2162183-27-7) represents a versatile and high-value chemical entity with broad applicability across life sciences and materials engineering. Its structural complexity and functional diversity continue to inspire innovations in both academic and industrial settings, reinforcing its status as a key intermediate in modern synthetic chemistry.

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